(((4-(Phenylamino)phenyl)amino)methylene)methane-1,1-dicarbonitrile

• IUPAC Name: 2-[(4-anilinoanilino)methylidene]propanedinitrile
• InChI: InChI=1S/C16H12N4/c17-10-13(11-18)12-19-14-6-8-16(9-7-14)20-15-4-2-1-3-5-15/h1-9,12,19-20H
• InChI Key: YTPRGBAKHFXWKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC=C(C#N)C#N
• Molecular Formula: C16H12N4
• Molecular Weight: 260.29 g/mol

Description

(((4-(Phenylamino)phenyl)amino)methylene)methane-1,1-dicarbonitrile, also known as DCMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCMC is a yellow solid that is soluble in organic solvents and has a molecular weight of 324.36 g/mol. In

Scientific Research Applications

Synthesis and Characterization

Research on related compounds has led to the development of synthesis and characterization methods for bis-phenols and their derivatives, which are precursors to various complex molecules. These studies explore the structural properties and potential applications of such compounds in dyes, pigments, and other materials. The synthesis processes often involve reactions that yield cations with characteristic visible absorptions, useful in the development of optical materials and sensors (Sarma, Tamuly, & Baruah, 2007).

Catalytic Applications

Methane oxidation to methyl hydroperoxide and other oxygenates under mild conditions showcases the potential of certain catalysts in transforming simple molecules into more complex and useful chemicals. This process highlights the catalytic efficiency and selectivity of specific compounds in organic synthesis and energy conversion applications (Nizova, Süss-Fink, & Shul’pin, 1997).

Material Science and Polymer Chemistry

In the field of material science and polymer chemistry, certain derivatives have been investigated as photoinitiators in 3D printing and photopolymerization processes. These studies focus on developing high-performance photoredox systems that enable efficient polymerization under light irradiation, indicating the versatility of these compounds in advanced manufacturing technologies (Tomal et al., 2019).

Environmental Chemistry

Investigations into the catalytic conversion of methane into more useful chemicals and fuels address the challenge of utilizing abundant natural resources more efficiently. Research in this area explores various strategies for methane activation and transformation, aiming to develop sustainable processes for energy and chemical production (Lunsford, 2000).